Cas no 1443336-52-4 (2-(3,5-dimethoxyphenyl)ethane-1-thiol)

2-(3,5-dimethoxyphenyl)ethane-1-thiol structure

1443336-52-4 structure

Product Name:2-(3,5-dimethoxyphenyl)ethane-1-thiol

CAS No:1443336-52-4

MF:C₁₀H₁₄O₂S

MW:198.281961917877

MDL:MFCD22627796

CID:5170350

PubChem ID:91655758

Update Time:2026-03-04

2-(3,5-dimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-dimethoxyphenyl)ethanethiol
- 2-(3,5-dimethoxyphenyl)ethane-1-thiol
- MDL： MFCD22627796
- Inchi： 1S/C10H14O2S/c1-11-9-5-8(3-4-13)6-10(7-9)12-2/h5-7,13H,3-4H2,1-2H3
- InChI Key： DQLMHKMPUODIFG-UHFFFAOYSA-N
- SMILES： C(S)CC1=CC(OC)=CC(OC)=C1

Computed Properties

Exact Mass: 198.07145086g/mol
Monoisotopic Mass: 198.07145086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 19.5Å²

2-(3,5-dimethoxyphenyl)ethane-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB430446-1 g	2-(3,5-Dimethoxyphenyl)ethanethiol	1443336-52-4		1 g	€594.40	2023-07-18
abcr	AB430446-5 g	2-(3,5-Dimethoxyphenyl)ethanethiol	1443336-52-4		5g	€1,373.40	2023-07-18
Enamine	EN300-1868979-0.05g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		0.05g	$707.0	2023-09-18
Enamine	EN300-1868979-0.1g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		0.1g	$741.0	2023-09-18
Enamine	EN300-1868979-0.25g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		0.25g	$774.0	2023-09-18
Enamine	EN300-1868979-0.5g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		0.5g	$809.0	2023-09-18
Enamine	EN300-1868979-1.0g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		1g	$943.0	2023-06-02
Enamine	EN300-1868979-2.5g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		2.5g	$1650.0	2023-09-18
Enamine	EN300-1868979-5.0g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		5g	$2732.0	2023-06-02
Enamine	EN300-1868979-10.0g	2-(3,5-dimethoxyphenyl)ethane-1-thiol	1443336-52-4		10g	$4052.0	2023-06-02

2-(3,5-dimethoxyphenyl)ethane-1-thiol Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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